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Compound of Interest

Compound Name: Elovl1-IN-2

Cat. No.: B10831403 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of Elovl1-IN-2, a small molecule inhibitor of the

Elongation of Very Long Chain Fatty Acids Protein 1 (ELOVL1), in cell culture experiments.

Introduction

Elovl1-IN-2 is an inhibitor of the ELOVL1 enzyme, which plays a crucial role in the synthesis of

very-long-chain fatty acids (VLCFAs)[1][2]. ELOVL1 is the rate-limiting enzyme that catalyzes

the first of four reactions in the fatty acid elongation cycle, specifically adding two carbons to

the acyl chain of long-chain and very-long-chain fatty acids[3][4]. This process is vital for the

production of precursors for essential lipids like ceramides and sphingolipids[4]. Dysregulation

of ELOVL1 activity has been associated with various diseases, making it a target of interest for

therapeutic development.

Elovl1-IN-2 has been shown to have moderate potency in cellular assays, making it a useful

tool for studying the biological functions of ELOVL1 and for screening potential therapeutic

agents.

Data Presentation
The following table summarizes the reported inhibitory concentrations of Elovl1-IN-2. This data

is essential for determining the appropriate concentration range for your specific cell culture

experiments.
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Compound Assay Type Cell Line
Parameter
Measured

IC50 Reference

Elovl1-IN-2 Biochemical -

ELOVL1

enzyme

activity

21 µM

Elovl1-IN-2 Cellular HEK293
C26 fatty acid

synthesis
6.7 µM

Signaling Pathway and Experimental Workflow
To visualize the mechanism of action and a typical experimental workflow, the following

diagrams are provided in Graphviz DOT language.
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Preparation

Treatment

Analysis

Seed cells in culture plates

Treat cells with varying concentrations
of Elovl1-IN-2 and controls

Prepare stock solution of Elovl1-IN-2

Prepare serial dilutions of Elovl1-IN-2

Incubate for desired time period
(e.g., 24-72 hours)

Harvest cells

Extract lipids

Analyze VLCFA levels
(e.g., by GC-MS or LC-MS)

Determine IC50 and assess other
cellular effects

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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